10-Hydroxyscandine
10-Hydroxyscandine
Brand Name:
Vulcanchem
CAS No.:
119188-47-5
VCID:
VC0171144
InChI:
InChI=1S/C21H22N2O4/c1-3-19-7-4-9-23-10-8-20(16(19)23)14-11-13(24)5-6-15(14)22-17(25)21(20,12-19)18(26)27-2/h3-7,11,16,24H,1,8-10,12H2,2H3,(H,22,25)/t16-,19-,20+,21+/m0/s1
SMILES:
COC(=O)C12CC3(C=CCN4C3C1(CC4)C5=C(C=CC(=C5)O)NC2=O)C=C
Molecular Formula:
C21H22N2O4
Molecular Weight:
366.4 g/mol
10-Hydroxyscandine
CAS No.: 119188-47-5
Main Products
VCID: VC0171144
Molecular Formula: C21H22N2O4
Molecular Weight: 366.4 g/mol
| CAS No. | 119188-47-5 |
|---|---|
| Product Name | 10-Hydroxyscandine |
| Molecular Formula | C21H22N2O4 |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | methyl (1S,10R,12S,19S)-12-ethenyl-4-hydroxy-9-oxo-8,16-diazapentacyclo[10.6.1.01,10.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate |
| Standard InChI | InChI=1S/C21H22N2O4/c1-3-19-7-4-9-23-10-8-20(16(19)23)14-11-13(24)5-6-15(14)22-17(25)21(20,12-19)18(26)27-2/h3-7,11,16,24H,1,8-10,12H2,2H3,(H,22,25)/t16-,19-,20+,21+/m0/s1 |
| Standard InChIKey | LGEFXJCPQAMQOD-VRXWPRPYSA-N |
| Isomeric SMILES | COC(=O)[C@]12C[C@@]3(C=CCN4[C@@H]3[C@@]1(CC4)C5=C(C=CC(=C5)O)NC2=O)C=C |
| SMILES | COC(=O)C12CC3(C=CCN4C3C1(CC4)C5=C(C=CC(=C5)O)NC2=O)C=C |
| Canonical SMILES | COC(=O)C12CC3(C=CCN4C3C1(CC4)C5=C(C=CC(=C5)O)NC2=O)C=C |
| Appearance | Powder |
| Synonyms | 10-Hydroxyscandine |
| PubChem Compound | 12082289 |
| Last Modified | Nov 11 2021 |
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